3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(5-tert-butyl-2-hydroxyphenyl)carbamothioyl]-3-phenylmethoxybenzamide
• InChI: InChI=1S/C25H26N2O3S/c1-25(2,3)19-12-13-22(28)21(15-19)26-24(31)27-23(29)18-10-7-11-20(14-18)30-16-17-8-5-4-6-9-17/h4-15,28H,16H2,1-3H3,(H2,26,27,29,31)
• InChI Key: ZOJICRLQUSXUSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C25H26N2O3S
• Molecular Weight: 434.6 g/mol

Description

3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BTH-1 and is synthesized through a specific method that involves several steps.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are involved in the regulation of gene expression, while CAs are involved in the regulation of pH balance in the body.
Biochemical and Physiological Effects:
3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis and inhibits the growth of cancer cells. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide in lab experiments is its potential to inhibit the activity of specific enzymes, which can be useful in studying the role of these enzymes in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can affect the accuracy of the results obtained from lab experiments.

Future Directions

There are several future directions for the research on 3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide. One of the future directions is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative diseases. Another future direction is to explore its potential as a building block for the synthesis of new materials with unique properties. Furthermore, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications in various fields.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide involves several steps. The first step is the reaction of 5-tert-butyl-2-hydroxybenzenesulfonamide with thionyl chloride to form the corresponding sulfonyl chloride. The second step involves the reaction of the sulfonyl chloride with 3-aminobenzoic acid to form the amide. The final step involves the reaction of the amide with benzyl bromide to form 3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide.

Scientific Research Applications

3-(benzyloxy)-N-{[(5-tert-butyl-2-hydroxyphenyl)amino]carbonothioyl}benzamide has potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, this compound can be used as a lead compound to develop new drugs with improved efficacy and safety. In material science, this compound can be used as a building block to synthesize new materials with unique properties.